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Abstract

This technical guide provides a comprehensive overview of 3-(Phenylsulfonyl)propanoic acid
(CAS No. 10154-71-9), a versatile bifunctional molecule of significant interest to researchers
and professionals in organic synthesis and drug development. The document delineates its
physicochemical properties, commercial availability from various suppliers, and detailed
synthetic protocols. Furthermore, it explores the compound's applications as a key building
block in the creation of complex bioactive molecules, supported by established analytical and
quality control methodologies. Safety, handling, and storage protocols are also detailed to
ensure its effective and safe utilization in a laboratory setting. This guide is intended to serve as
a critical resource for scientists leveraging this compound in their research endeavors.

Introduction: A Versatile Sulfonyl Carboxylic Acid
Building Block

3-(Phenylsulfonyl)propanoic acid is a unique chemical entity characterized by the presence
of two key functional groups: a terminal carboxylic acid and a phenylsulfonyl moiety. This
bifunctional nature makes it an invaluable intermediate in organic synthesis. The carboxylic
acid group provides a reactive handle for derivatization into esters, amides, and salts, which is
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particularly useful in drug design and development for modifying solubility and pharmacokinetic
properties.[1] Concurrently, the sulfone group is a stable, polar functional group that can
stabilize adjacent carbanions, facilitating the formation of carbon-carbon bonds and serving as
a key structural element in various bioactive molecules.[1] Its utility spans the synthesis of
pharmaceuticals, such as anti-inflammatory agents and enzyme inhibitors, and agrochemicals.

[1]

Physicochemical and Structural Properties

The fundamental properties of 3-(Phenylsulfonyl)propanoic acid are critical for its application
in experimental design. These characteristics, summarized in the table below, dictate solvent
choice, reaction conditions, and purification strategies.

Property Value Reference(s)
CAS Number 10154-71-9 2131141511611 71
Molecular Formula CoH1004S [11[516][7]
Molecular Weight 214.24 g/mol (11041071

White to off-white or slight
Appearance ) [31[8]
yellow solid/powder

Melting Point 128-130 °C (lit.) [1][4]

- Soluble in methanol (25
Solubility [4][6]
mg/mL, clear, colorless)

SMILES String OC(=0)CCS(=0)(=0O)clcccecl  [4][5]

WGTYYNCSWCKXAI-
InChl Key [4]
UHFFFAOYSA-N

Commercial Availability and Procurement

3-(Phenylsulfonyl)propanoic acid is readily available from a range of chemical suppliers,
catering to needs from research-scale grams to bulk quantities. The choice of supplier often
depends on the required purity, documentation (e.g., Certificate of Analysis), and available
stock. Researchers should always consult the supplier's documentation for lot-specific data.[7]
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. . Available
Supplier Purity . Notes
Quantities
Provides SDS,
TCI >98.0% (HPLC) 25g, 100g Specifications, and
CoA.
] ] Historical supplier,
) ) Discontinued (formerly )
Sigma-Aldrich 99% ) ) ) data sheets still
sold in various sizes) )
available.[4]
1g, 59, 109, 25g, 50q, Competitive pricing for
AA Blocks 96% 9 =9 299, 299, 570 _ P prieing
100g various scales.[6]
) Stocks available in the
Synthonix 97% 1g, 5g, 10g
US and overseas.[5]
) ] For research use only.
Santa Cruz Biotech Research Grade Varies 7]
Marketplace with
ChemicalBook Varies Varies multiple listed
suppliers.[2]
A platform connecting
Guidechem Varies Varies buyers with global
manufacturers.[3]
] Supplier of organic
BLD Pharm Research Grade Varies

building blocks.[9]

Synthesis and Mechanistic Insights

A common and efficient method for the preparation of 3-(Phenylsulfonyl)propanoic acid

involves the reaction of benzenesulfonyl hydrazide with acrylic acid in water under elevated

temperature.[8] This approach is advantageous due to the use of water as a solvent and readily

available starting materials.
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Experimental Protocol: Synthesis from Benzenesulfonyl
Hydrazide and Acrylic Acid

This protocol is adapted from established synthetic routes.[8]
Materials:

o Benzenesulfonyl hydrazide (1.0 eq)

e Acrylic acid (1.5 eq)

o Water

o Thick-walled pressure tube with a sealing plug

e Magnetic stirrer

o Ethyl acetate (EtOAC)

e 1 M Hydrochloric acid (HCI)

» Saturated brine solution

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

e To a 38 mL thick-walled pressure tube, add benzenesulfonyl hydrazide (2 mmol, 355.2 mg).
o Add a magnetic stir bar, followed by 4 mL of water.

e Add acrylic acid (3 mmol, 0.2 mL) to the suspension.

o Securely tighten the sealing plug of the pressure tube. Causality: The reaction is performed
in a sealed vessel to prevent the evaporation of the low-boiling acrylic acid and water at the
elevated reaction temperature, ensuring the concentration of reactants remains constant.

» Place the vessel in a pre-heated oil bath at 120 °C and stir for 24 hours.
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» After 24 hours, remove the pressure tube from the oil bath and allow it to cool to room
temperature naturally.

o Caution: Slowly and carefully vent the tube by unscrewing the plug to release any internal
pressure.

» Adjust the pH of the resulting solution to approximately 6 using 1 M HCI.

o Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50
mL). Causality: The product is more soluble in the organic solvent (EtOAc) than in the
agueous phase, allowing for its efficient extraction.

» Combine the organic layers and wash with saturated brine (1 x 50 mL). Causality: The brine
wash helps to remove residual water and some water-soluble impurities from the organic
phase.

» Dry the organic phase over anhydrous sodium sulfate for 30 minutes, then filter.

o Concentrate the filtrate under reduced pressure (rotary evaporation) to yield 3-
(Phenylsulfonyl)propanoic acid as a white crystalline powder. (Expected yield: ~83%).[8]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis protocol.
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Caption: Workflow for the synthesis of 3-(Phenylsulfonyl)propanoic acid.
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Analytical and Quality Control

To ensure the identity and purity of 3-(Phenylsulfonyl)propanoic acid, a combination of
analytical techniques is employed. These methods form a self-validating system, where
orthogonal techniques confirm the material's quality.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure. The proton NMR should show characteristic peaks for the aromatic
protons of the phenyl group, as well as the two methylene groups of the propanoic acid
chain.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for
determining purity. A reversed-phase column with a suitable mobile phase (e.g.,
acetonitrile/water with a trifluoroacetic acid modifier) can effectively separate the main
compound from any impurities.

» Melting Point Analysis: A sharp melting point range close to the literature value (128-130 °C)
is a good indicator of high purity.[1][4]

e Mass Spectrometry (MS): Provides confirmation of the molecular weight of the compound.

Applications in Research and Drug Development

The dual functionality of 3-(Phenylsulfonyl)propanoic acid makes it a valuable precursor in
the synthesis of more complex molecules.[1][4]

o Pharmaceutical Intermediate: It is used in the synthesis of various bioactive molecules. The
sulfone group can act as a bioisostere for other functional groups, while the carboxylic acid
allows for coupling to other parts of a target molecule. It has been employed in the synthesis
of enzyme inhibitors and anti-inflammatory agents.[1]

¢ Synthesis of Vitamin D Analogs: The compound is a documented starting material for the
synthesis and biological evaluation of diastereomers of 1a,25-dihydroxyvitamin D3,
showcasing its utility in creating complex, biologically important molecules.[10]

» Materials Science: The compound can be used to construct functionalized polymers or
specialty chemicals that require stable, polar linkages.[1]
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Role as a Synthetic Building Block

The diagram below illustrates the role of 3-(Phenylsulfonyl)propanoic acid as a versatile
starting material.
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Caption: Derivatization pathways for 3-(Phenylsulfonyl)propanoic acid.

Safe Handling and Storage

Proper handling and storage are paramount to ensure laboratory safety and maintain the
integrity of the compound.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, chemical-resistant gloves, and a lab coat.[4] Work should be conducted
in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

o Hazard Identification: 3-(Phenylsulfonyl)propanoic acid is known to cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

o First Aid Measures:

o If on skin: Wash with plenty of water.
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o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.

o If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

o Storage: Store in a tightly closed container in a dry, well-ventilated place at room
temperature.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Conclusion

3-(Phenylsulfonyl)propanoic acid is a commercially accessible and synthetically versatile
building block with significant applications in pharmaceutical and materials science research.
Its distinct functional groups provide multiple avenues for chemical modification, enabling the
construction of complex molecular architectures. By understanding its properties, synthesis,
and safe handling protocols as outlined in this guide, researchers can effectively and safely
incorporate this valuable intermediate into their scientific workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial availability and suppliers of 3-
(Phenylsulfonyl)propanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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